1H-Indazole, 3-(difluoromethoxy)-5-nitro-

• Molecular Formula: C8H5F2N3O3
• Molecular Weight: 229.14 g/mol
• IUPAC Name: 3-(difluoromethoxy)-5-nitro-1H-indazole
• InChI: InChI=1S/C8H5F2N3O3/c9-8(10)16-7-5-3-4(13(14)15)1-2-6(5)11-12-7/h1-3,8H,(H,11,12)
• InChI Key: OYIOUTAEIWJKBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=NN2)OC(F)F

Description

1H-Indazole, 3-(difluoromethoxy)-5-nitro- is a useful research compound. Its molecular formula is C8H5F2N3O3 and its molecular weight is 229.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Water (6 ml) and lithium hydroxide monohydrate (640 mg) were added to a THF (19 ml) solution containing ethyl 3-(difluoromethoxy)-5-nitro-1H-indazol-1-carboxylate (1.14 g) obtained in the 1st step, followed by reflux at 80° C. for 3 hours. THF was distilled away under reduced pressure and a saturated ammonium chloride aqueous solution was added. An insoluble precipitate was removed by filtration. The obtained residue was washed with water, dissolved in ethyl acetate, and dried over anhydrous sodium sulfate. The solvent was distilled away under reduced pressure. A yellow solid of 3-(difluoromethoxy)-5-nitro-1H-indazole (921 mg) was thus obtained.